![molecular formula C14H12BrN3O3S B2644712 5-bromo-N-(2-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)ethyl)furan-2-carboxamide CAS No. 1286732-48-6](/img/structure/B2644712.png)
5-bromo-N-(2-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)ethyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “5-bromo-N-(2-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)ethyl)furan-2-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a bromine atom, a furan ring, a thiazolopyrimidine ring, and a carboxamide group .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. An X-ray diffraction analysis would be required to determine the exact structure . Unfortunately, the specific structure analysis for this compound is not available in the current resources.Scientific Research Applications
Synthesis of Heterocyclic Systems
Research has demonstrated the ability of compounds structurally related to 5-bromo-N-(2-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)ethyl)furan-2-carboxamide to participate in the synthesis of complex heterocyclic systems. For instance, compounds containing the thiazolo[3,2-a]pyrimidine moiety have been involved in the creation of new heterocyclic structures, showcasing the potential for the synthesis of diverse molecular architectures with potential biological activities (Sirakanyan et al., 2015).
Antimicrobial and Antiprotozoal Properties
Compounds with a structure related to this compound have shown promising antimicrobial and antiprotozoal activities. Specifically, synthesized compounds have demonstrated significant activity against pathogens such as Staphylococcus aureus, hinting at potential applications in treating bacterial infections. Moreover, certain dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, structurally akin to the compound , have showcased potent antiprotozoal properties, indicating a potential for the development of new antiprotozoal therapeutics (Ismail et al., 2004).
Anti-Inflammatory and Analgesic Activities
Derivatives of thiazolopyrimidine, which share a structural motif with the compound of interest, have been reported to possess anti-inflammatory and analgesic properties. These findings suggest the potential utility of these compounds in the development of new treatments for conditions characterized by pain and inflammation (Selvam et al., 2012).
Antiviral Activity
Research into compounds based on the thiazolopyrimidine structure has also revealed antiviral potentials. Some derivatives have been tested for activity against avian influenza virus H5N1, demonstrating promising results and suggesting a potential pathway for developing new antiviral agents (Flefel et al., 2012).
properties
IUPAC Name |
5-bromo-N-[2-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrN3O3S/c1-8-6-12(19)18-9(7-22-14(18)17-8)4-5-16-13(20)10-2-3-11(15)21-10/h2-3,6-7H,4-5H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBQIQRHUCJZVPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C(=CSC2=N1)CCNC(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.